Cas no 22787-50-4 (4-Hydroxy-6-methyl-1-propylpyridin-2(1H)-one)

• Product Name: 4-Hydroxy-6-methyl-1-propylpyridin-2(1H)-one
• CAS No: 22787-50-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 2836763
• PubChem ID: 54678658
• Update Time: 2025-04-21

4-Hydroxy-6-methyl-1-propylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-hydroxy-6-methyl-1-propyl-
• 4-Hydroxy-6-methyl-1-propylpyridin-2(1H)-one
• 22787-50-4
• DTXSID00715647

• Inchi： 1S/C9H13NO2/c1-3-4-10-7(2)5-8(11)6-9(10)12/h5-6,11H,3-4H2,1-2H3
• InChI Key： PVPCCBVPEPJYMT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C(C)N1CCC)O

Computed Properties

• Exact Mass: 167.094628657Da
• Monoisotopic Mass: 167.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų